Cas no 306278-70-6 (4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide)

• Product Name: 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide
• CAS No: 306278-70-6
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5436673
• Update Time: 2025-05-27

4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide

• Inchi： 1S/C18H20N2O3/c1-12-5-10-15(20(22)23)11-16(12)19-17(21)13-6-8-14(9-7-13)18(2,3)4/h5-11H,1-4H3,(H,19,21)
• InChI Key： GUCYXFLYVUTKGY-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1C)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide

Comprehensive Overview of 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide (CAS No. 306278-70-6)

4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide, identified by its CAS number 306278-70-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative is characterized by its unique molecular structure, featuring a tert-butyl group and a nitrophenyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals often seek information on this compound due to its potential applications in drug development and material science.

The compound's systematic name, 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide, reflects its intricate architecture. The presence of the nitro group (-NO₂) and the tert-butyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in designing novel enzyme inhibitors and photostable materials, aligning with current trends in green chemistry and sustainable synthesis. These topics are frequently searched in academic and industrial databases, highlighting the compound's relevance.

In the context of drug discovery, 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide has been investigated for its potential as a bioactive scaffold. Its ability to interact with biological targets, such as kinases and G-protein-coupled receptors, has sparked interest in its therapeutic applications. For instance, researchers are examining its efficacy in modulating cell signaling pathways, a hot topic in cancer research and neurodegenerative diseases. These areas are highly searched in PubMed and Google Scholar, underscoring the compound's scientific importance.

From a synthetic perspective, the compound's CAS No. 306278-70-6 is often referenced in patents and journals detailing heterocyclic synthesis and amide coupling reactions. Its stability under various conditions makes it a candidate for high-throughput screening and combinatorial chemistry. Additionally, its nitro aromatic component is a focal point for studies on electron-deficient systems, which are critical in organic electronics and catalysis.

Environmental and safety considerations are also paramount when discussing 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide. While not classified as hazardous, its nitro group necessitates careful handling to avoid unintended reactions. This aligns with the growing demand for eco-friendly chemical processes and benign-by-design principles, which dominate contemporary chemical engineering discussions.

In summary, 4-tert-butyl-N-(2-methyl-5-nitrophenyl)benzamide (CAS No. 306278-70-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug design and sustainable chemistry. As interest in targeted therapies and green synthesis grows, this compound is likely to remain a key player in scientific advancements.